molecular formula C21H24ClNO5 B6020379 ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate

ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate

Cat. No. B6020379
M. Wt: 405.9 g/mol
InChI Key: ADBPHAMZHVSXGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate is a chemical compound that has been synthesized for various scientific research applications. This compound has gained attention due to its potential therapeutic properties and its unique chemical structure. In

Mechanism of Action

The mechanism of action of ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate is not fully understood. However, it is believed that this compound works by inhibiting the activity of enzymes that are involved in inflammation and oxidative stress. It may also work by modulating certain signaling pathways in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body. It has also been shown to have analgesic effects, meaning it can reduce pain. Additionally, this compound has been shown to have neuroprotective effects, meaning it can protect the brain from damage.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate in lab experiments is its potential therapeutic properties. This compound has been shown to have a number of beneficial effects, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its complex synthesis method. This may make it difficult to produce large quantities of the compound for use in experiments.

Future Directions

There are a number of future directions for research on ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate. One direction is to further explore its potential therapeutic properties, particularly in the treatment of neurological disorders and cancer. Another direction is to investigate its mechanism of action in more detail. Additionally, researchers may explore alternative synthesis methods for this compound to make it more accessible for use in experiments. Finally, researchers may investigate the potential side effects of this compound to ensure its safety for use in humans.

Synthesis Methods

The synthesis of ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate involves a multi-step process. The first step involves the reaction of 2-chlorobenzylamine with 5-methoxy-2-furoic acid to produce 2-chlorobenzyl 5-methoxy-2-furoate. The second step involves the reaction of this intermediate with piperidine and ethyl chloroformate to produce this compound. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

Ethyl 4-(2-chlorobenzyl)-1-(5-methoxy-2-furoyl)-4-piperidinecarboxylate has been extensively studied for its potential therapeutic properties. This compound has been shown to have anti-inflammatory, analgesic, and antioxidant effects. It has also been studied for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its potential to treat cancer and infectious diseases.

properties

IUPAC Name

ethyl 4-[(2-chlorophenyl)methyl]-1-(5-methoxyfuran-2-carbonyl)piperidine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24ClNO5/c1-3-27-20(25)21(14-15-6-4-5-7-16(15)22)10-12-23(13-11-21)19(24)17-8-9-18(26-2)28-17/h4-9H,3,10-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADBPHAMZHVSXGN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1(CCN(CC1)C(=O)C2=CC=C(O2)OC)CC3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24ClNO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.